Cas no 2138073-02-4 (2-azido-1-(4-methyl-1,3-thiazol-2-yl)ethan-1-ol)

• Product Name: 2-azido-1-(4-methyl-1,3-thiazol-2-yl)ethan-1-ol
• CAS No: 2138073-02-4
• MF: C₆H₈N₄OS
• MW: 184.218918800354
• CID: 6278165
• PubChem ID: 165961126
• Update Time: 2025-05-20

2-azido-1-(4-methyl-1,3-thiazol-2-yl)ethan-1-ol Chemical and Physical Properties

Names and Identifiers

• 2-azido-1-(4-methyl-1,3-thiazol-2-yl)ethan-1-ol
• EN300-1147441
• 2138073-02-4

• Inchi： 1S/C6H8N4OS/c1-4-3-12-6(9-4)5(11)2-8-10-7/h3,5,11H,2H2,1H3
• InChI Key： UTNVRLKBOACGSJ-UHFFFAOYSA-N
• SMILES： S1C=C(C)N=C1C(CN=[N+]=[N-])O

Computed Properties

• Exact Mass: 184.04188206g/mol
• Monoisotopic Mass: 184.04188206g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 194
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 75.7Ų

Additional information on 2-azido-1-(4-methyl-1,3-thiazol-2-yl)ethan-1-ol

2-Azido-1-(4-Methyl-1,3-Thiazol-2-Yl)Ethan-1-Ol: A Comprehensive Overview

The compound with CAS No. 2138073-02-4, known as 2-Azido-1-(4-Methyl-1,3-Thiazol-2-Yl)Ethan-1-Ol, is a fascinating molecule that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is notable for its unique structure, which combines an azide group with a thiazole ring, making it a valuable substrate for various chemical reactions and applications. The azide group (-N₃) is a highly reactive functional group that plays a crucial role in click chemistry, particularly in the formation of triazoles through the Huisgen cycloaddition reaction. Meanwhile, the thiazole ring is a heterocyclic aromatic system that contributes to the molecule's stability and bioactivity.

Recent studies have highlighted the potential of 2-Azido-1-(4-Methyl-1,3-Thiazol-2-Yl)Ethan-1-Ol in drug discovery and materials science. For instance, researchers have explored its use as a building block for constructing bioactive molecules with potential anti-inflammatory and anticancer properties. The thiazole ring in this compound is particularly interesting due to its ability to act as a scaffold for various bioactive agents. Additionally, the azide group enables this compound to participate in click chemistry reactions, facilitating the synthesis of complex molecules with high precision and efficiency.

In terms of synthesis, 2-Azido-1-(4-Methyl-1,3-Thiazol-2-Yl)Ethan-1-Ol can be prepared through a variety of methods, including nucleophilic substitution and coupling reactions. One common approach involves the reaction of an appropriate thiazole derivative with an azide reagent under specific conditions. The choice of synthesis method depends on the availability of starting materials and the desired purity of the final product. Recent advancements in catalytic systems have further enhanced the efficiency and selectivity of these reactions, making it easier to produce this compound on a larger scale.

The applications of 2-Azido-1-(4-Methyl-1,3-Thiazol-2-Yl)Ethan-1-Ol are diverse and continue to expand as new research emerges. In pharmacology, this compound has been investigated for its potential as a lead molecule in drug development. Its ability to interact with biological targets such as enzymes and receptors makes it a promising candidate for designing therapeutic agents. Furthermore, its use in materials science has been explored for applications such as polymer synthesis and surface modification. The combination of its reactivity and structural versatility makes it a valuable tool in these fields.

From an environmental perspective, understanding the behavior of 2-Azido-1-(4-Methyl-1,3-Thiazol-2-Yl)Ethan-1-Ol in different environments is crucial for assessing its safety and sustainability. Recent studies have focused on its degradation pathways under various conditions, including aqueous environments and soil systems. These investigations aim to provide insights into how this compound interacts with natural ecosystems and whether it poses any risks to human health or the environment.

In conclusion, 2-Azido-1-(4-Methyl-1,3-Thiazol-2-Yl)Ethan-1-Ol (CAS No. 2138073